Cas no 2089258-71-7 (3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• CAS No: 2089258-71-7
• CID: 4636531
• Update Time: 2025-06-07

3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

Additional information on 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

3-Chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2089258-71-7): A Comprehensive Overview

3-Chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2089258-71-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various research and development purposes.

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry due to its ability to modulate a wide range of biological targets. This scaffold has been extensively studied for its potential in treating neurological disorders, cancer, and inflammatory diseases. The presence of the 3-chloro substituent in the structure of 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride adds an additional layer of complexity and functionality, influencing its pharmacological properties.

Recent studies have highlighted the potential of 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against phosphodiesterase (PDE) enzymes. PDE inhibitors are known for their role in enhancing cyclic nucleotide signaling pathways, which are crucial for various physiological processes such as smooth muscle relaxation and anti-inflammatory responses.

In addition to its enzymatic inhibition properties, 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has shown promise in preclinical studies as an anti-cancer agent. A study published in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The hydrochloride salt form of this compound also plays a crucial role in its pharmacokinetic properties. The enhanced solubility provided by the salt form facilitates better absorption and distribution within the body. This is particularly important for compounds that are intended for oral administration or other non-invasive routes of delivery. Furthermore, the stability of the hydrochloride salt form ensures that the compound remains active and effective during storage and transportation.

From a synthetic chemistry perspective, 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride can be synthesized through a series of well-defined steps. The synthesis typically involves the condensation of appropriate starting materials followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

The biological activity and potential therapeutic applications of 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride have been further validated through various in vitro and in vivo studies. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively reduces inflammation in animal models of inflammatory diseases. The anti-inflammatory effects were attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6.

In conclusion, 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2089258-71-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.